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An In-Depth Technical Guide to the Physical and Chemical Properties of (-)-Corey Lactone
Diol

Introduction
(-)-Corey lactone diol, systematically named (3aR,4S,5R,6aS)-Hexahydro-5-hydroxy-4-

(hydroxymethyl)-2H-cyclopenta[b]furan-2-one, is a pivotal chiral building block in synthetic

organic chemistry.[1][2][3] Its significance stems from its role as a key intermediate in the total

synthesis of prostaglandins and their analogues, a class of lipid compounds with diverse and

potent physiological effects.[4][5][6] This guide provides a comprehensive overview of its

physical and chemical properties, spectral data, and its application in synthesis, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
(-)-Corey lactone diol is a white to off-white crystalline solid at room temperature.[2][3][7][8] It

is a stable compound that can be stored at room temperature for at least two years.[4][9] The

molecule possesses a gamma-lactone ring fused to a cyclopentane core, with two hydroxyl

groups conferring its diol character.[10] This structure provides a rigid framework with well-

defined stereochemistry, which is crucial for its application in asymmetric synthesis.[8]
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The fundamental physical and chemical properties of (-)-Corey lactone diol are summarized in

the table below. These values are critical for its handling, characterization, and use in chemical

reactions.

Property Value Reference

CAS Number 32233-40-2 [1][7]

Molecular Formula C₈H₁₂O₄ [1][7]

Molecular Weight 172.18 g/mol [1][7]

Appearance
White to off-white crystalline

powder or crystals
[3][7][8]

Melting Point 114-119 °C [3][7][8][11]

Boiling Point ~262 °C (rough estimate) [7][11]

Density ~1.21 g/cm³ (rough estimate) [7][11]

Optical Rotation [α]²⁰/D
-41° to -44° (c=1 to 1.4 in

Methanol)
[3][11][12]

Storage Temperature
Room Temperature, sealed in

dry conditions
[3][9][11]

Solubility
The solubility of (-)-Corey lactone diol is a key consideration for its use in various reaction and

purification protocols. It is generally soluble in polar organic solvents.[1][2]

Solvent Solubility Reference

Ethanol ~10 mg/mL [9]

DMSO ~30 mg/mL [9]

Dimethylformamide (DMF) ~50 mg/mL [9]

Methanol Slightly soluble [11][12]

PBS (pH 7.2) ~10 mg/mL [9]
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A stock solution can be prepared by dissolving the compound in an organic solvent purged with

an inert gas.[9] For biological experiments, further dilutions into aqueous buffers are

recommended, ensuring the residual organic solvent is insignificant.[9] It is not recommended

to store aqueous solutions for more than one day.[9]

Spectral Data
Spectroscopic data is essential for the identification and characterization of (-)-Corey lactone
diol. The following table summarizes the key spectral information.

Spectroscopy Data Reference

¹H NMR (400 MHz,

Chloroform-d)

δ 4.93 (td, J=6.8, 2.8Hz, 1H),

4.19 (q, J=6.4Hz, 1H), 3.75

(dd, J=10.8, 5.6Hz, 1H), 3.63

(dd, J=10.8, 7.2Hz, 1H), 2.81

(dd, J=18.0, 9.9Hz, 1H), 2.68–

2.56 (m, 1H), 2.53 (dd, J=18.0,

2.4Hz, 1H), 2.43 (dt, J=14.8,

6.4Hz, 1H), 2.10–1.94 (m, 2H)

[13]

¹³C NMR (100 MHz, DMSO-d₆)
δ 177.36, 83.85, 72.81, 61.19,

56.10, 40.26, 39.37, 35.47
[13]

Topological Polar Surface Area

(TPSA)
66.76 Å² [14]

Reactivity and Applications
(-)-Corey lactone diol is a versatile intermediate primarily used in the synthesis of

prostaglandins and their analogues.[4][5] Its two hydroxyl groups at C-11 and C-13

(prostaglandin numbering) allow for various chemical modifications, particularly for the

introduction of the ω-chain of the prostaglandin structure.[4][9] The lactone functionality can be

reduced to a lactol, which is then typically subjected to a Wittig reaction to install the α-chain.

The following diagram illustrates the central role of (-)-Corey lactone diol as a precursor to

Corey aldehyde, a key intermediate in the synthesis of various prostaglandins.
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Caption: Synthetic pathway from (-)-Corey lactone diol to prostaglandins.
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Experimental Protocols
Synthesis of (-)-Corey Lactone Diol
A common synthetic route to (-)-Corey lactone diol involves a multi-step process starting from

dicyclopentadiene.[15] The following is a representative protocol for one of the key resolution

and hydrolysis steps.

Optical Resolution and Hydrolysis to (-)-Corey Lactone Diol

This protocol describes the enzymatic acylation for optical resolution, followed by hydrolysis to

yield the desired enantiomerically pure diol.

Enzymatic Acylation:

To a solution of (±)-Corey lactone diol (1 equivalent) in an appropriate organic solvent

(e.g., dichloromethane), add an acylating agent such as vinyl acetate (1.1 equivalents).

[16]

Add a lipase enzyme (e.g., Lipase AK) to the mixture at room temperature.[16]

Stir the reaction and monitor its progress by TLC or HPLC. The enzyme will selectively

acylate one enantiomer.

Upon completion (typically when ~50% conversion is reached), quench the reaction and

separate the acylated ester from the unreacted diol using column chromatography.

Hydrolysis of the Resolved Ester (if the other enantiomer is desired) or Purification of the

Diol:

The unreacted (-)-Corey lactone diol is purified by recrystallization from a suitable

solvent system (e.g., chloroform or methanol/n-pentane) to yield the product as a white

solid.[13][15]

If the acylated (+)-enantiomer was isolated, it can be hydrolyzed back to the diol using

standard basic or acidic conditions if needed.

The general workflow for synthesis and purification is illustrated below.
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Caption: General workflow for the synthesis and purification of (-)-Corey lactone diol.
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Conclusion
(-)-Corey lactone diol is a cornerstone chiral intermediate in the synthesis of prostaglandins

and other complex bioactive molecules. Its well-defined stereochemistry, stability, and versatile

reactivity make it an invaluable tool for synthetic chemists. This guide has provided a detailed

overview of its physical and chemical properties, solubility, and spectral characteristics, along

with insights into its synthetic applications and relevant experimental workflows. A thorough

understanding of these properties is essential for its effective utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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